Cas no 1002-89-7 (Ammonium stearate)

• Product Name: Ammonium stearate
• CAS No: 1002-89-7
• MF: C₁₈H₃₉NO₂
• MW: 301.507766008377
• CID: 83294
• PubChem ID: 9861187
• Update Time: 2025-06-07

Ammonium stearate Chemical and Physical Properties

Names and Identifiers

• Ammonium stearate
• α-Ethoxy-α-phenylacetophenone 2-Ethoxy-2-phenylacetophenone
• Ammonium stearate?
• azanium,octadecanoate
• Octadecanoic acid,ammonium salt (1:1)
• stearic acid amine
• stearic acid ammonium salt
• stearic acid,ammonium stearate
• Stearinsaeure,Ammoniumstearat
• Stearinsaeure,Ammonium-Verbindung
• Octadecanoic acid ammonium salt
• DC 100A
• Kanebinol YC 81
• Ligafluid AS 35
• Nopco DC 100A
• Nopcote DC 100A
• Stanfax 320
• Stokal STA
• YC 81
• stearates
• Ligafluid
• VICARLAN BA
• INS-470(I)STEARIC ACID, AMMONIUM SALT
• E-470(I)STEARIC ACID, AMMONIUM SALT
• AMMONIUM STEARATE [MI]
• UNII-37899330TZ
• AMMONIUM STEARATE DISPERSION
• DTXCID007353
• azanium;octadecanoate
• EINECS 213-695-2
• AI3-03102
• INS NO.470(I)STEARIC ACID, AMMONIUM SALT
• AMMONIUM STEARATE [INCI]
• NS00079976
• AKOS015901840
• 1002-89-7
• 37899330TZ
• ammoniumstearate
• SCHEMBL107770
• Ammonium stearate, pure
• DTXSID0027353
• Octadecanoic acid, ammonium salt

• MDL： MFCD00152247
• Inchi： 1S/C18H36O2.H3N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h2-17H2,1H3,(H,19,20);1H3
• InChI Key： JPNZKPRONVOMLL-UHFFFAOYSA-N
• SMILES： [O-]C(CCCCCCCCCCCCCCCCC)=O.[NH4+]

Computed Properties

• Exact Mass: 301.29800
• Monoisotopic Mass: 301.29808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 196
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 38.3

Experimental Properties

• Color/Form: Yellowish brown waxy solid or yellowish white powder or liquid. It becomes soft at 1.7 ～ 4.4 ℃, and gradually loses ammonia in the air.
• Density: 0.8900
• Melting Point: 21-24 ºC
• Boiling Point: 359.4°C at 760 mmHg
• Flash Point: 162.4 °C
• Refractive Index: 1.5000 (estimate)
• Stability/Shelf Life: Incompatible with strong oxidizing agents.
• PSA: 40.13000
• LogP: 5.37400
• Solubility: Soluble in methanol and ethanol at 27 ℃, slightly soluble in water, benzene, xylene and petroleum essence, insoluble in acetone and carbon tetrachloride.

Ammonium stearate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C